Cas no 18870-14-9 (2-iodo-terephthalonitrile)

• Product Name: 2-iodo-terephthalonitrile
• CAS No: 18870-14-9
• MF: C₈H₃IN₂
• MW: 254.02729344368
• CID: 907567
• PubChem ID: 11010503
• Update Time: 2025-04-19

2-iodo-terephthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2-iodo-terephthalonitrile
• 2-iodobenzene-1,4-dicarbonitrile
• DTXSID70451808
• SCHEMBL12318008
• 18870-14-9

• Inchi： 1S/C8H3IN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H
• InChI Key： OKXUKLVZYAMJAN-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=CC=1C#N

Computed Properties

• Exact Mass: 253.93369
• Monoisotopic Mass: 253.93410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58